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Compound of Interest

Compound Name: N-benzylpyridin-4-amine

Cat. No.: B083149

An In-depth Technical Guide to the Safety and Handling of N-benzylpyridin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-benzylpyridin-4-
amine (CAS RN: 13556-71-3). The following sections detail the physical and chemical
properties, hazard identification, handling and storage procedures, emergency response
protocols, and disposal considerations for this compound. This document is intended for use by
trained professionals in a laboratory or research setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-benzylpyridin-4-amine is
provided below.
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Property Value Reference
CAS Number 13556-71-3 [1112]
Molecular Formula C12H12N2 [2]
Molecular Weight 184.24 g/mol [2]

Physical Form Powder [1]

Storage Temperature Room Temperature [1]

Purity >98% [2]

Hazard Identification and Toxicological Data

N-benzylpyridin-4-amine is classified as a hazardous substance. The primary hazards are
related to ingestion, skin contact, and eye contact.

Signal Word: Warning[1]
Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a poison center or doctor if you feel unwell.

¢ P330: Rinse mouth.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

While specific toxicological data for N-benzylpyridin-4-amine is not readily available, data for
the related compound 4-Benzylpyridine is provided for reference.
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Test Species Route Value Reference
Danio rerio

LC50 _ - 11.6 mg/l (96 h) [3]
(zebra fish)

Daphnia magna

LC50 - > 100 mg/l (48 h)  [3]
(Water flea)
Pseudokirchnerie

ErC50 . - 4.22 mg/l (72 h) [3]
lla subcapitata
Tetrahymena 527.09 mg/l (60

IC50 ] ] - [3]
pyriformis h)

Experimental Protocols

Detailed experimental protocols for determining the toxicity of chemical substances are outlined
in the OECD Guidelines for the Testing of Chemicals. For instance, the acute oral toxicity is
referenced as OECD Test Guideline 203.[3] These standardized methods ensure the reliability
and comparability of data.

Safe Handling and Storage
Handling:

e Work under a fume hood.[3]

e Do not inhale the substance.[3]

e Avoid contact with skin, eyes, and personal clothing.[4]
e Wash hands thoroughly after handling.[3][4]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[3][4]

¢ Use only in a well-ventilated area.[3][4]

Storage:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://aksci.com/sds/4307CZ_SDS.pdf
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://aksci.com/sds/4307CZ_SDS.pdf
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://aksci.com/sds/4307CZ_SDS.pdf
https://www.sigmaaldrich.com/KR/en/sds/aldrich/522805?userType=undefined
https://aksci.com/sds/4307CZ_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Keep the container tightly closed.[3][5]

Store in a dry and well-ventilated place.[3]

Keep in a secure area accessible only to authorized personnel.[3]

Incompatible materials include strong oxidizing agents and strong acids.[5]

Emergency Procedures
First Aid Measures

The following diagram outlines the initial response to various types of exposure.

Type of Exposure

Inhalation Skin Contact Eye Contact

Immediate Action
A\

\ A Y \ A
Move to fresh air. Immediately flush skin with running water for at least 15 minutes. Immediately flush eyes with running water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses if present. Rinse mouth with water.

Medical Attention

A\ \ A \ A
Obtain medical aid. Obtain medical aid immediately. Obtain medical aid immediately. Obtain medical aid immediately.

First Aid Response for N-benzylpyridin-4-amine Exposure

Click to download full resolution via product page
Caption: First aid procedures for different exposure routes.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[4][5]
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e Specific Hazards: Hazardous decomposition products include carbon oxides and nitrogen
oxides.[4][5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5][6]

Accidental Release Measures

The following workflow details the appropriate response to a chemical spill.
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Initial Response

Evacuate the danger area

:

Ensure adequate ventilation

(Wear appropriate PPE)

Containment & Cleanup

Prevent further leak or spill if safe to do so.
Cover drains.

Absorb with inert material (e.g., sand, earth)

Vacuum or sweep up and place in a suitable disposal container

Final Steps

Clean the affected area

Dispose of waste according to local regulations

Report the incident

Workflow for Handling a Chemical Spill

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[5]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4][5]
Immediately change contaminated clothing.[3]

o Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a respirator
may be required.[3][4]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[3] Do
not allow the product to enter drains, other waterways, or soil.[4] Leave chemicals in their
original containers and do not mix with other waste.[3]

This technical guide is intended to provide a comprehensive overview of the safety and
handling precautions for N-benzylpyridin-4-amine. Always consult the most current Safety
Data Sheet (SDS) for this compound and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-benzylpyridin-4-amine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083149#n-benzylpyridin-4-amine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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